Cas no 2171348-50-6 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid
• CAS No: 2171348-50-6
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5940213
• PubChem ID: 165824387
• Update Time: 2025-05-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxybutanoic acid
• 2171348-50-6
• EN300-1574483

• Inchi： 1S/C24H28N2O6/c1-2-15(11-22(28)25-13-16(27)12-23(29)30)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21,27H,2,11-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t15-,16?/m0/s1
• InChI Key： UZNBLESGOAHEHU-VYRBHSGPSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic Acid: A Comprehensive Overview

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid is a complex organic compound with the CAS registry number 2171348-50-6. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a hydroxyl-substituted butanoic acid backbone. The compound's stereochemistry is defined by the (3S) configuration at the chiral center, which plays a critical role in its biological activity and potential applications.

The synthesis of this compound typically involves multi-step organic reactions, including peptide coupling and stereochemical control techniques. The Fmoc group is commonly used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The pentanamide segment adds to the compound's versatility, potentially enabling it to serve as a building block in the construction of larger biomolecules or as an intermediate in drug discovery.

Recent studies have highlighted the potential of this compound in various fields, particularly in medicinal chemistry and biotechnology. Its structure suggests possible applications as a precursor for peptide-based drugs or as a component in bioconjugates. Researchers have explored its role in enzyme inhibition, where the hydroxyl group on the butanoic acid backbone may participate in hydrogen bonding interactions with target proteins.

Moreover, the compound's stereochemistry has been shown to influence its pharmacokinetic properties, making it a promising candidate for enantioselective drug design. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to predict its binding affinities to various therapeutic targets.

In terms of manufacturing and handling, this compound requires careful synthesis protocols to ensure high purity and stereochemical integrity. Quality control measures include chromatographic analysis and spectroscopic techniques such as NMR and mass spectrometry to confirm its identity and purity.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Additionally, efforts are being made to explore its bioavailability and metabolic pathways in preclinical models, which are crucial steps toward potential clinical applications.